Cas no 51481-60-8 (Naloxone hydrochloride dihydrate)

• Product Name: Naloxone hydrochloride dihydrate
• CAS No: 51481-60-8
• MF: C₁₉H₂₁NO₄^.HCl^.₂(H₂O)
• MW: 399.866
• MDL: MFCD00150901
• CID: 56012
• PubChem ID: 24278050
• Update Time: 2024-11-02

Naloxone hydrochloride dihydrate Chemical and Physical Properties

Names and Identifiers

• Naloxone hydrochloride dihydrate
• 4,5alpha-Epoxy-3,14-dihydroxy-17-(2-propenyl)morphinan-6-one hydrochloride dihydrate
• (4R,4aS,7aR,12bS)-4a,9-dihydroxy-3-prop-2-enyl-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7-one,dihydrate,hydrochloride
• Naloxone
• NALOXONI HYDROCHLORIDUM DIHYDRATE [WHO-IP LATIN]
• 17-ALLYL-4,5ALPHA-EPOXY-3,14-DIHYDROXYMORPHINAN-6-ONE HYDROCHLORIDE DIHYDRATE
• AKOS030488390
• (-)-N-ALLYL-14-HYDROXYNORDIHYDROMORPHINONE HYDROCHLORIDE DIHYDRATE
• NALOXONE HYDROCHLORIDE DIHYDRATE [WHO-IP]
• NALOXONE HYDROCHLORIDE DIHYDRATE [EP MONOGRAPH]
• (4R,4aS,7aR,12bS)-3-allyl-4a,9-dihydroxy-2,3,4,4a,5,6-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7(7aH)-one hydrochloride dihydrate
• BUNAVAIL COMPONENT NALOXONE HYDROCHLORIDE DIHYDRATE
• Naloxone HCl Dihydrate
• DTXSID90199452
• NALOXONE DIHYDRATE HYDROCHLORIDE
• Naloxone hydrochloride dihydrate, European Pharmacopoeia (EP) Reference Standard
• (4R,4aS,7aR,12bS)-4a,9-dihydroxy-3-prop-2-enyl-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-one;dihydrate;hydrochloride
• TXMZWEASFRBVKY-IOQDSZRYSA-N
• Naloxone Hydrochloride Dihydrate; Morphinan-6-one, 4,5-epoxy-3,14-dihydroxy-17-(2-propenyl)-, hydrochloride, dihydrate, (5alpha)-
• NALOXONE HYDROCHLORIDE DIHYDRATE COMPONENT OF BUNAVAIL
• NALOXONE HYDROCHLORIDE DIHYDRATE [MI]
• DTXCID20121943
• 51481-60-8
• Naloxone chlorhydrate
• 17-ALLYL-4,5.ALPHA.-EPOXY-3,14-DIHYDROXYMORPHINAN-6-ONE HYDROCHLORIDE DIHYDRATE
• UNII-5Q187997EE
• EX-A3584
• Naloxone for peak identification, European Pharmacopoeia (EP) Reference Standard
• 4683H
• Naloxone.HCl.dihydrate, 1mg/ml in Methanol (as free base)
• 5Q187997EE
• PD040585
• Naloxone hydrochloride dihydrate, >=98% (TLC and titration), powder
• NALOXONE HYDROCHLORIDE DIHYDRATE COMPONENT OF CASSIPA
• MFCD00150901
• Naloxone.HCl.dihydrate
• Q-201445
• Naloxoni hydrochloridum dihydrate
• Naloxone, Pharmaceutical Secondary Standard; Certified Reference Material
• D11620
• s4501
• CHEMBL5315056
• Naloxone Hydrochloride Dihydrate 1.0 mg/ml in Methanol (as anhydrous free base)
• NALOXONE HYDROCHLORIDE DIHYDRATE (EP MONOGRAPH)
• Q27262715
• CASSIPA COMPONENT NALOXONE HYDROCHLORIDE DIHYDRATE

• MDL： MFCD00150901
• Inchi： 1S/C19H21NO4.ClH.2H2O/c1-2-8-20-9-7-18-15-11-3-4-12(21)16(15)24-17(18)13(22)5-6-19(18,23)14(20)10-11;;;/h2-4,14,17,21,23H,1,5-10H2;1H;2*1H2/t14-,17+,18+,19-;;;/m1.../s1
• InChI Key： TXMZWEASFRBVKY-IOQDSZRYSA-N
• SMILES： [C@@]123CCN(CC=C)[C@@H]4CC5C=CC(O)=C(O[C@H]1C(=O)CC[C@]24O)C3=5.Cl.O.O

Computed Properties

• Exact Mass: 399.14500
• Monoisotopic Mass: 399.145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 594
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72A^2
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: nothing

Experimental Properties

• Color/Form: White powder
• Melting Point: 182 °C (dec.)(lit.)
• Boiling Point: RELATIVE DENSITY
• Flash Point: 288.4°C
• Solubility: ethanol: 3.3 mg/mL stable for several months refrigerated if protected from light.
• PSA: 88.46000
• LogP: 1.91270
• Sensitiveness: Sensitive to light
• Solubility: Not available
• Merck: 13,6388

Naloxone hydrochloride dihydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S22-S24/25-S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S22;S24/25;S26;S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C

Related Categories

• Other Chemical Reagents